Cas no 35039-75-9 (Pentanamide,2-(acetylamino)-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-4-methyl-,[S-(R*,R*)]- (9CI))

Pentanamide,2-(acetylamino)-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-4-methyl-,[S-(R*,R*)]- (9CI) structure
35039-75-9 structure
Product Name:Pentanamide,2-(acetylamino)-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-4-methyl-,[S-(R*,R*)]- (9CI)
CAS No:35039-75-9
MF:C14H27N5O3
MW:313.395882844925
CID:316547
PubChem ID:193721
Update Time:2025-04-19

Pentanamide,2-(acetylamino)-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-4-methyl-,[S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,2-(acetylamino)-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-4-methyl-,[S-(R*,R*)]- (9CI)
    • acetyl-l-leucyl-l-argininal
    • N-(5-Carbamimidamido-1-oxopentan-2-yl)-2-[(1-hydroxyethylidene)amino]-4-methylpentanimidic acid
    • DTXSID10956468
    • 35039-75-9
    • Pentanamide, 2-(acetylamino)-N-(4-((aminoiminomethyl)amino)-1-formylbutyl)-4-methyl-, (S-(R*,R*))-
    • N-Acetyl-L-leucyl-L-argininal
    • Caricastatin
    • NSC623590
    • NSC-623590
    • SCHEMBL3308386
    • N-Acetylleucylargininal
    • Inchi: 1S/C14H27N5O3/c1-9(2)7-12(18-10(3)21)13(22)19-11(8-20)5-4-6-17-14(15)16/h8-9,11-12H,4-7H2,1-3H3,(H,18,21)(H,19,22)(H4,15,16,17)/t11-,12-/m0/s1
    • InChI Key: MIUUPVPBBJBRET-RYUDHWBXSA-N
    • SMILES: O=C([C@H](CC(C)C)NC(C)=O)N[C@H](C=O)CCC/N=C(\N)/N

Computed Properties

  • Exact Mass: 313.21161
  • Monoisotopic Mass: 313.21139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.22
  • Refractive Index: 1.556
  • PSA: 139.67
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